2-(2-methoxyethyl)-4-(1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-ylcarbonyl)-1(2H)-isoquinolinone

• Molecular Formula: C24H23N3O3
• Molecular Weight: 401.5 g/mol
• IUPAC Name: 2-(2-methoxyethyl)-4-(1,3,4,5-tetrahydropyrido[4,3-b]indole-2-carbonyl)isoquinolin-1-one
• InChI: InChI=1S/C24H23N3O3/c1-30-13-12-27-15-20(16-6-2-3-8-18(16)23(27)28)24(29)26-11-10-22-19(14-26)17-7-4-5-9-21(17)25-22/h2-9,15,25H,10-14H2,1H3
• InChI Key: NHCYZOBWXYQIRY-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C=C(C2=CC=CC=C2C1=O)C(=O)N3CCC4=C(C3)C5=CC=CC=C5N4

Description

The compound 2-(2-methoxyethyl)-4-(1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-ylcarbonyl)-1(2H)-isoquinolinone is a structurally complex heterocyclic molecule featuring two fused aromatic systems: a pyridoindole core and an isoquinolinone scaffold. The pyrido[4,3-b]indole moiety is a tricyclic system comprising a pyridine ring fused to an indole, while the isoquinolinone component introduces a lactam functionality (a nitrogen-containing ketone). The 2-methoxyethyl substituent at position 2 of the isoquinolinone likely enhances solubility due to its polar ether group, distinguishing it from simpler alkyl or aryl substituents .

This compound’s synthesis typically involves coupling reactions between activated carboxylic acid derivatives (e.g., pyridoindole carbonyl intermediates) and isoquinolinone precursors. For example, describes similar methodologies using preparative HPLC-MS for purification, yielding products in moderate yields (e.g., 34%) .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Pyrido[4,3-b]indole Derivatives

Compounds sharing the pyrido[4,3-b]indole core exhibit variations in substituents and appended functional groups, which influence their physicochemical and biological properties:

Compound Name	Substituents/Modifications	Key Properties/Findings	Reference
(6-(Dimethylamino)-1H-indol-2-yl)-(1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)methanone	Dimethylamino group on indole, methanone linker	Purified via HPLC-MS; moderate yield (34%)
(5-(Trifluoromethyl)-1H-pyrazol-3-yl)methanone	Trifluoromethylpyrazole moiety	Higher lipophilicity (logP ~3.2)
Target Compound	2-Methoxyethyl on isoquinolinone	Enhanced solubility (predicted logP ~2.5)	N/A

• The trifluoromethyl group in ’s derivative enhances metabolic stability and membrane permeability due to its electronegativity and lipophilicity . The methoxyethyl group in the target compound balances hydrophilicity and flexibility, likely improving bioavailability compared to bulkier substituents.

Isoquinolinone Derivatives

Isoquinolinones are lactam-containing heterocycles with diverse bioactivity. Substituents at the 2- and 4-positions critically modulate their properties:

Compound Name	Substituents	Synthetic Route	Reference
3-(4-Chlorophenyl)-2-(methyl(pyridin-2-yl)amino)isoquinolin-1(2H)-one	4-Chlorophenyl, pyridinylamino	Cyclohexane/EtOAc column chromatography
2-(Methyl(pyridin-2-yl)amino)-3-(4-pentylphenyl)isoquinolin-1(2H)-one	4-Pentylphenyl	Silica gel flash chromatography
Target Compound	2-Methoxyethyl, pyridoindole-carbonyl	Preparative HPLC-MS	N/A

• Key Insights: Chlorophenyl and pentylphenyl groups (Evidences 8, 9) increase hydrophobicity, favoring CNS penetration but risking off-target binding .

Indole-Containing Heterocycles

Indole derivatives are prevalent in pharmaceuticals due to their resemblance to tryptophan and serotonin. Variations in ring fusion and substituents alter bioactivity:

Compound Name	Core Structure	Notable Feature	Reference
3-(Pyridine-2-ylimino)-1,3-dihydro-2H-indol-2-one	Indole-2-one with pyridinylimino	IR: ν 1704 (C=O), 1678 (C=N)
3-(4-Ethoxyphenyl)-2-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl-5H-pyrimido[5,4-b]indol-4-one	Pyrimidoindole with ethoxyphenyl	Predicted high molecular weight (~500 Da)
Target Compound	Pyridoindole-isoquinolinone hybrid	Combines indole’s rigidity with isoquinolinone’s lactam	N/A

• Key Insights: The pyridinylimino group in ’s compound may confer metal-chelating properties . Ethoxyphenyl and piperidinyl groups in ’s derivative suggest dual functionality (e.g., enzyme inhibition and solubility) .